Cas no 2877640-96-3 (4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one)

• Product Name: 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one
• CAS No: 2877640-96-3
• MF: C₁₉H₂₁FN₄O
• MW: 340.394647359848
• CID: 5329215
• Update Time: 2025-06-13

4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-Cyclobutyl-4-pyrimidinyl)-1-[(4-fluorophenyl)methyl]-2-piperazinone
• 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one

• Inchi： 1S/C19H21FN4O/c20-16-6-4-14(5-7-16)11-24-9-8-23(12-19(24)25)18-10-17(21-13-22-18)15-2-1-3-15/h4-7,10,13,15H,1-3,8-9,11-12H2
• InChI Key： NPGXZYJFGABAHB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCN(C2C=C(C3CCC3)N=CN=2)CC1=O

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.7±50.0 °C(Predicted)
• pka: 6.19±0.30(Predicted)

Additional information on 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one

Introduction to 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one (CAS No. 2877640-96-3)

4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2877640-96-3, this molecule represents a confluence of heterocyclic chemistry and pharmacophores, making it a subject of extensive research and development. The compound’s structure incorporates a pyrimidine ring fused with a cyclobutyl moiety, which is further substituted with a piperazine ring and a fluorophenyl group. Such architectural design suggests promising interactions with biological targets, particularly in the realm of drug discovery.

The pyrimidine core is a well-documented pharmacophore in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. Its presence in this compound hints at potential applications in modulating enzymatic pathways or interfering with nucleic acid synthesis, which are critical mechanisms in various diseases, including cancer and viral infections. The cyclobutyl substituent adds rigidity to the molecular framework, which can influence both the compound’s solubility and its binding affinity to biological targets. This structural feature is often employed to enhance metabolic stability and reduce off-target effects.

The piperazine moiety is another key pharmacophore that contributes to the compound’s potential therapeutic value. Piperazine derivatives are widely recognized for their role in central nervous system (CNS) drugs, antihistamines, and antimicrobial agents. In this context, the 1-(4-fluorophenyl)methylpiperazin-2-one segment introduces a fluorine atom into the molecular structure, which is known to enhance binding interactions due to its electronegativity and ability to form hydrogen bonds. The fluorine substituent can also influence metabolic pathways, potentially prolonging the compound’s bioavailability.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of such complex molecules more efficiently. The structural motifs present in 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one align well with known drug-like properties, such as Lipinski’s Rule of Five, which evaluates molecules for oral bioavailability. This makes it an attractive candidate for further investigation in drug discovery pipelines.

In the realm of academic research, studies have begun to elucidate the interactions of similar compounds with biological targets. For instance, analogs featuring a pyrimidine-cyclobutyl-piperazine scaffold have shown promise in inhibiting certain kinases and enzymes implicated in inflammatory diseases. The fluorine-containing aromatic ring may also contribute to selective binding by modulating electronic properties and hydrophobicity. Such findings underscore the importance of structural diversity in developing novel therapeutics.

The synthesis of 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one presents challenges due to its multi-step reaction sequence involving functional group transformations and regioselective substitutions. However, modern synthetic methodologies, such as transition-metal catalysis and flow chemistry, have streamlined these processes, making it feasible to produce the compound on a scalable basis for further testing.

Evaluation of this compound’s pharmacokinetic properties is crucial before advancing it into clinical trials. Parameters such as solubility, permeability, metabolic stability, and immunogenicity must be thoroughly assessed to ensure its suitability for therapeutic use. Preclinical studies often involve assessing toxicity profiles and identifying potential side effects through animal models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one. Predictive models can forecast biological activity based on structural features, reducing the time and cost associated with experimental screening. This synergy between computational tools and experimental validation has been instrumental in modernizing pharmaceutical research.

Future directions for research may include exploring derivatives of this compound that exhibit enhanced efficacy or reduced toxicity. By modifying substituents or altering connectivity within the molecule, researchers can fine-tune its pharmacological profile. Additionally, investigating its mechanism of action could reveal novel therapeutic pathways or provide insights into existing ones.

The broader significance of compounds like 4-(6-cyclobutylpyrimidin-4-yl)-1-(4-fluorophenyl)methylpiperazin-2-one lies in their contribution to expanding chemical space for drug discovery. As diseases evolve and resistance emerges, there is an ongoing need for innovative molecular architectures that can address unmet medical needs effectively.